![molecular formula C15H17BrN2O5 B8774420 1H-Pyrrolo[2,3-b]pyridine-1,2-dicarboxylic acid, 6-bromo-5-hydroxy-, 1-(1,1-dimethylethyl) 2-ethyl ester](/img/structure/B8774420.png)
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REACTION_CXSMILES
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[CH3:1][CH2:2][O:3][C:4]([C:6]1[N:24]([C:25]([O:27][C:28]([CH3:31])([CH3:30])[CH3:29])=[O:26])[C:9]2=[N:10][C:11]([Br:23])=[C:12]([O:14]C(=O)C3C=CC=CC=3)[CH:13]=[C:8]2[CH:7]=1)=[O:5].C(=O)([O-])[O-].[K+].[K+]>>[CH3:1][CH2:2][O:3][C:4]([C:6]1[N:24]([C:25]([O:27][C:28]([CH3:29])([CH3:31])[CH3:30])=[O:26])[C:9]2=[N:10][C:11]([Br:23])=[C:12]([OH:14])[CH:13]=[C:8]2[CH:7]=1)=[O:5] |f:1.2.3|
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Name
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intermediate d
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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5-benzoyloxy-6-bromo-pyrrolo [2,3-b]pyridine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CCOC(=O)C1=CC=2C(=NC(=C(C2)OC(C2=CC=CC=C2)=O)Br)N1C(=O)OC(C)(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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Type
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Smiles
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CCOC(=O)C1=CC=2C(=NC(=C(C2)O)Br)N1C(=O)OC(C)(C)C
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
